Cas no 728024-59-7 (2,6-Dimethyl-1H-indole-3-carbaldehyde)

• Product Name: 2,6-Dimethyl-1H-indole-3-carbaldehyde
• CAS No: 728024-59-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD06016187
• CID: 559104
• PubChem ID: 1419072
• Update Time: 2025-10-29

2,6-Dimethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde,2,6-dimethyl-
• 2,6-dimethyl-1H-indole-3-carbaldehyde(SALTDATA: FREE)
• 2,6-Dimethylindole-3-carboxaldehyde
• 2,5-DIMETHOXY PHENETHYLAMINE HYDORCHLORIDE
• 2,6-dimethylindole-3-carbaldehyde
• UFUMCYGCXHWNOK-UHFFFAOYSA-N
• 1H-Indole-3-carbaldehyde, 2,6-dimethyl-
• BB 0260057
• FT-0716017
• AB01329670-02
• CS-0312816
• MFCD06016187
• DTXSID10362888
• AKOS000302744
• 728024-59-7
• NCGC00337123-01
• LS-01930
• ALBB-005109
• STK501583
• DB-074624

• MDL： MFCD06016187
• Inchi： 1S/C11H11NO/c1-7-3-4-9-10(6-13)8(2)12-11(9)5-7/h3-6,12H,1-2H3
• InChI Key： UFUMCYGCXHWNOK-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)NC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 347.7°C at 760 mmHg
• Flash Point: 172°C
• Refractive Index: 1.675
• PSA: 32.86000
• LogP: 2.59720

2,6-Dimethyl-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2,6-Dimethyl-1H-indole-3-carbaldehyde

Comprehensive Overview of 2,6-Dimethyl-1H-indole-3-carbaldehyde (CAS No. 728024-59-7): Properties, Applications, and Market Insights

2,6-Dimethyl-1H-indole-3-carbaldehyde (CAS No. 728024-59-7) is a specialized organic compound belonging to the indole derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both methyl groups and an aldehyde functional group makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential, especially in drug discovery and material science.

The chemical structure of 2,6-Dimethyl-1H-indole-3-carbaldehyde features a fused benzene and pyrrole ring system, which is characteristic of indole-based compounds. The aldehyde group at the 3-position enhances its reactivity, allowing for various chemical transformations. This property is particularly valuable in medicinal chemistry, where it serves as a building block for designing novel therapeutic agents. Recent studies have highlighted its role in developing anti-inflammatory and antioxidant compounds, aligning with the growing demand for innovative treatments in healthcare.

One of the most discussed applications of 2,6-Dimethyl-1H-indole-3-carbaldehyde is in the field of drug discovery. With the rise of AI-driven drug design and computational chemistry, researchers are leveraging this compound to create targeted therapies. For instance, its derivatives are being investigated for their potential in treating neurodegenerative diseases, a hot topic in modern medicine. The compound's ability to interact with biological targets makes it a promising candidate for central nervous system (CNS) drugs, addressing a critical need in the pharmaceutical industry.

Beyond pharmaceuticals, 2,6-Dimethyl-1H-indole-3-carbaldehyde finds utility in agrochemicals. Its structural motifs are incorporated into pesticides and herbicides, contributing to sustainable farming practices. As the global focus shifts toward eco-friendly agriculture, this compound's role in developing low-toxicity agrochemicals is gaining traction. Additionally, its use in dye synthesis and material science underscores its versatility, making it a valuable asset in multiple industrial sectors.

The market for 2,6-Dimethyl-1H-indole-3-carbaldehyde is expanding, driven by its diverse applications. Suppliers and manufacturers are scaling up production to meet the rising demand from research institutions and industrial laboratories. Quality control and regulatory compliance remain paramount, ensuring the compound's safe handling and application. With advancements in green chemistry, efforts are underway to develop sustainable synthesis routes for this compound, minimizing environmental impact.

In conclusion, 2,6-Dimethyl-1H-indole-3-carbaldehyde (CAS No. 728024-59-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique properties and broad applicability make it a subject of ongoing research and commercial interest. As scientific and industrial communities continue to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.